Cas no 1784915-96-3 (1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine)

• Product Name: 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine
• CAS No: 1784915-96-3
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 6032270
• PubChem ID: 84787205
• Update Time: 2025-06-08

1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2,5-difluorophenyl)-2-methylpropan-2-amine
• EN300-1982725
• 1784915-96-3
• 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine

• Inchi： 1S/C10H12ClF2N/c1-10(2,14)5-6-3-9(13)7(11)4-8(6)12/h3-4H,5,14H2,1-2H3
• InChI Key： BONLTILGPAAQEG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)CC(C)(C)N)F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine

Professional Introduction to 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine (CAS No. 1784915-96-3)

1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine, identified by the CAS number 1784915-96-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents in its aromatic ring, combined with a secondary amine functionality, makes it a versatile intermediate for synthetic chemists exploring new molecular architectures.

The structural motif of 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine presents an intriguing combination of electronic and steric effects. The chloro and fluoro groups are known to influence the reactivity and binding affinity of molecules, making them valuable in medicinal chemistry. Specifically, the electron-withdrawing nature of these groups can modulate the electronic distribution across the aromatic ring, which is crucial for optimizing interactions with biological targets.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various disease pathways. The compound 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine has been explored as a potential lead in the synthesis of novel kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are frequently implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments with improved efficacy and reduced side effects.

The synthesis of 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the chloro and fluoro substituents typically requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic core, while nucleophilic substitution reactions have been utilized to introduce the amine functionality.

The pharmacological evaluation of 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine has revealed promising activities against certain biological targets. Preclinical studies have demonstrated its potential as an inhibitor of tyrosine kinases, which are overactive in many cancers. The compound's ability to bind to the ATP-binding site of these kinases suggests that it may disrupt signaling pathways involved in tumor growth and progression. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as good solubility and metabolic stability.

The development of new drugs often involves iterative optimization of lead compounds to enhance their therapeutic index. In the case of 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine, modifications can be made to fine-tune its activity and selectivity. For instance, replacing one of the fluorine atoms with a different halogen or introducing additional functional groups can alter its interaction with biological targets. Such modifications are guided by structure-activity relationship (SAR) studies, which provide insights into how changes in molecular structure affect biological activity.

The role of computational chemistry in drug discovery has become increasingly prominent, particularly for designing novel molecules like 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine. Molecular modeling techniques allow researchers to predict how a compound will interact with its target protein based on its three-dimensional structure. This information can be used to guide synthetic efforts and optimize lead compounds before they enter preclinical testing. Furthermore, virtual screening methods enable the rapid identification of potential drug candidates from large libraries of compounds.

The future prospects for 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine include further exploration in clinical settings if preclinical results continue to show promise. Researchers are also investigating its potential use in combination therapies, where it may be paired with other drugs to achieve synergistic effects. The compound's unique structural features make it a valuable building block for future drug development efforts aimed at addressing unmet medical needs.

In conclusion, 1-(4-Chloro-2,5-difluorophenyl)-2-methylpropan-2-amine(CAS No. 1784915-96-3) is a fascinating compound with significant potential in pharmaceutical research. Its structural complexity and functional diversity make it a versatile intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug discovery efforts.